Cas no 2228703-24-8 (tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate
• CAS No: 2228703-24-8
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• CID: 6358592
• PubChem ID: 165690011
• Update Time: 2025-10-24

tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate
• tert-butyl N-[2-chloro-4-(pyrrolidin-2-yl)phenyl]carbamate
• 2228703-24-8
• EN300-1900234

• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-13-7-6-10(9-11(13)16)12-5-4-8-17-12/h6-7,9,12,17H,4-5,8H2,1-3H3,(H,18,19)
• InChI Key： BSZFXMVOQOBSCC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CCCN1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.1291556g/mol
• Monoisotopic Mass: 296.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate (CAS: 2228703-24-8)

The compound tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate (CAS: 2228703-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. The presence of both a pyrrolidine ring and a carbamate moiety in its structure suggests possible interactions with biological targets, making it a subject of intense research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate, optimizing reaction conditions to improve yield and purity. The study highlighted the importance of protecting group strategies, particularly the tert-butyl carbamate group, in ensuring the stability of the intermediate compounds. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity and high purity (>98%). These advancements in synthesis are critical for scaling up production for further pharmacological studies.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the biological activity of tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate was investigated. The compound demonstrated moderate inhibitory activity against several kinase enzymes implicated in cancer progression. Molecular docking studies suggested that the pyrrolidine ring interacts with the ATP-binding site of the kinases, while the chloro-phenyl moiety contributes to hydrophobic interactions. These findings position the compound as a potential scaffold for developing kinase inhibitors, though further optimization is needed to enhance potency and selectivity.

Pharmacokinetic studies of tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate have also been conducted, as reported in a recent preprint on ChemRxiv. The compound exhibited favorable metabolic stability in human liver microsomes, with a half-life of over 60 minutes. However, its solubility in aqueous media was found to be limited, posing a challenge for oral bioavailability. Researchers are now exploring prodrug strategies and formulation approaches to address this issue, aiming to improve its drug-like properties.

In addition to its potential as a therapeutic agent, tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate has been utilized as a building block in the synthesis of more complex molecules. A 2023 study in Organic Letters described its use in the construction of spirocyclic compounds, which are of interest due to their diverse biological activities. The versatility of this compound in organic synthesis underscores its value in medicinal chemistry.

Looking ahead, ongoing research is focused on elucidating the full therapeutic potential of tert-butyl N-2-chloro-4-(pyrrolidin-2-yl)phenylcarbamate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved efficacy and safety profiles. The compound's unique structural features and promising biological activities make it a compelling candidate for further investigation in drug discovery programs.